Cas no 917594-75-3 (4-Pyrimidinamine, 6-chloro-2-(methylthio)-N-[4-(4-morpholinyl)phenyl]-)

• Product Name: 4-Pyrimidinamine, 6-chloro-2-(methylthio)-N-[4-(4-morpholinyl)phenyl]-
• CAS No: 917594-75-3
• MF: C₁₅H₁₇ClN₄OS
• MW: 336.839680433273
• CID: 785821
• PubChem ID: 11151870
• Update Time: 2025-04-19

4-Pyrimidinamine, 6-chloro-2-(methylthio)-N-[4-(4-morpholinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-2-(methylthio)-N-[4-(4-morpholinyl)phenyl]-
• 6-chloro-2-methylsulfanyl-N-(4-morpholin-4-ylphenyl)pyrimidin-4-amine
• 917594-75-3
• DTXSID10457086
• SCHEMBL5381106
• 6-chloro-2-(methylthio)-N-(4-morpholinophenyl)pyrimidin-4-amine

• Inchi： 1S/C15H17ClN4OS/c1-22-15-18-13(16)10-14(19-15)17-11-2-4-12(5-3-11)20-6-8-21-9-7-20/h2-5,10H,6-9H2,1H3,(H,17,18,19)
• InChI Key： HEDQGPGKTDRXHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)NC1C=CC(=CC=1)N1CCOCC1

Computed Properties

• Exact Mass: 336.0811600g/mol
• Monoisotopic Mass: 336.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų